bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate

• IUPAC Name: N-bis(2,3-dimethylphenoxy)phosphoryl-3-chloroaniline
• InChI: InChI=1S/C22H23ClNO3P/c1-15-8-5-12-21(17(15)3)26-28(25,24-20-11-7-10-19(23)14-20)27-22-13-6-9-16(2)18(22)4/h5-14H,1-4H3,(H,24,25)
• InChI Key: IYIJZQRPDOVFSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OP(=O)(NC2=CC(=CC=C2)Cl)OC3=CC=CC(=C3C)C)C
• Molecular Formula: C22H23ClNO3P
• Molecular Weight: 415.8 g/mol

Description

Bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate, also known as CDAA, is a chemical compound that has been widely studied for its potential applications in scientific research. CDAA is a phosphoramidate compound that has shown promise as a tool for studying various biological processes, including enzyme activity, protein-protein interactions, and signal transduction pathways. In

Mechanism of Action

Bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate works by inhibiting the activity of certain enzymes, including serine proteases and phosphatases. bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate binds to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition allows researchers to study the activity of these enzymes in a controlled environment, providing valuable insights into their function and potential as drug targets.
Biochemical and Physiological Effects:
bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of protein-protein interactions, and the alteration of signal transduction pathways. Additionally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been shown to be relatively nontoxic and stable, making it a safe and reliable tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate is its high sensitivity and specificity for detecting enzyme activity. Additionally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate is relatively easy to synthesize, making it a cost-effective tool for scientific research. However, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has some limitations, including its narrow range of applications and the need for specialized equipment for some experiments.

Future Directions

There are many potential future directions for research involving bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate. One area of interest is the development of new bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate derivatives with improved properties, such as increased sensitivity or a broader range of applications. Additionally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate could be used in combination with other tools, such as mass spectrometry or fluorescence microscopy, to provide even more detailed insights into biological processes. Finally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate could be used to study the activity of enzymes and proteins in vivo, providing valuable insights into their function in living organisms.

Scientific Research Applications

Bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been used in a variety of scientific research applications, including enzyme activity assays, protein-protein interaction studies, and signal transduction pathway analysis. bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been shown to be a highly sensitive and specific tool for detecting enzyme activity, making it a valuable tool for drug discovery and development. Additionally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been used to study protein-protein interactions, providing insights into the structure and function of proteins and their interactions with other molecules. Finally, bis(2,3-dimethylphenyl) (3-chlorophenyl)amidophosphate has been used to study signal transduction pathways, allowing researchers to better understand the mechanisms underlying various cellular processes.